Cas no 1805196-82-0 (Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate
• CAS No: 1805196-82-0
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4886096
• Update Time: 2025-06-08

Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-16-9(15)5-2-4(7(11)12)6(3-10)14-8(5)13/h2,7H,3H2,1H3
• InChI Key： YAGKOGJRLVBKJS-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(C(=O)OC)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate

Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS No. 1805196-82-0): An Overview

Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS No. 1805196-82-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, difluoromethyl group, and fluorine substituent, offers a broad range of applications in the development of novel therapeutic agents.

The chemical structure of Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate is particularly noteworthy due to its potential for bioisosteric replacement and functional group modification. The presence of the bromomethyl group allows for facile derivatization, making it an excellent starting material for the synthesis of more complex molecules. Additionally, the difluoromethyl and fluorine substituents contribute to the compound's stability and biological activity, enhancing its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and receptor binding affinity. In the case of Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate, the fluorine substituents play a crucial role in modulating its biological activity and pharmacokinetic profile.

One of the key areas where Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate has shown promise is in the development of inhibitors for various enzymatic targets. For instance, research has demonstrated that this compound can serve as a potent inhibitor of specific kinases involved in cancer progression. The bromomethyl group facilitates covalent binding to the target enzyme, while the difluoromethyl and fluorine substituents enhance selectivity and potency.

Furthermore, Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate has been explored as a scaffold for the design of novel antibiotics. The unique combination of functional groups provides a platform for developing compounds with enhanced antibacterial activity against multidrug-resistant pathogens. Preliminary studies have shown that derivatives of this compound exhibit promising activity against both Gram-positive and Gram-negative bacteria.

In addition to its potential as a therapeutic agent, Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate has also been investigated for its use in agrochemical applications. The compound's structural features make it suitable for the development of pesticides with improved efficacy and reduced environmental impact. Research in this area has focused on optimizing the compound's solubility and stability under various conditions to enhance its performance as an agricultural chemical.

The synthesis of Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate involves several well-established synthetic routes. One common approach involves the sequential introduction of functional groups onto a pyridine core. The bromination step is typically followed by difluoromethylation and fluorination reactions to achieve the desired structure. Advances in catalytic methods have significantly improved the efficiency and scalability of these synthetic processes, making it easier to produce large quantities of this compound for further research and development.

In conclusion, Methyl 2-(bromomethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS No. 1805196-82-0) is a highly promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and versatile reactivity make it an attractive starting material for the synthesis of novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new opportunities for leveraging this compound's potential in various fields, underscoring its significance in modern chemical research.